Cas no 2229447-00-9 (4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine
• CAS No: 2229447-00-9
• MF: C₁₅H₂₁F₂NO
• MW: 269.330151319504
• CID: 6496479
• PubChem ID: 165851210
• Update Time: 2025-05-20

4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine
• 2229447-00-9
• EN300-1958250
• [4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexyl]methanamine

• Inchi： 1S/C15H21F2NO/c1-11-3-4-12(9-13(11)19-2)14(10-18)5-7-15(16,17)8-6-14/h3-4,9H,5-8,10,18H2,1-2H3
• InChI Key： AAKSCVYGSXWMDF-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(C)=C(C=2)OC)(CN)CC1)F

Computed Properties

• Exact Mass: 269.15912062g/mol
• Monoisotopic Mass: 269.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine

Introduction to 4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine (CAS No. 2229447-00-9)

4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine, identified by its CAS number 2229447-00-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes fluoro-substituted aromatic rings and a cyclohexylamine moiety. The presence of both fluorine atoms and methoxy groups in the aromatic ring enhances its pharmacological potential, making it a subject of extensive study for its potential applications in drug development.

The structural configuration of 4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine is meticulously designed to optimize biological activity. The fluoro-substituents, in particular, play a crucial role in modulating the pharmacokinetic properties of the molecule. Fluorine atoms are well-known for their ability to influence metabolic stability, lipophilicity, and binding affinity to biological targets. In this context, the dual fluorine substitution at the 4-position of the aromatic ring significantly enhances the compound's interaction with enzymes and receptors, thereby potentially improving its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological behavior of 4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine with greater precision. These studies suggest that the compound exhibits promising properties as an intermediate in the synthesis of novel pharmaceutical agents. The cyclohexylamine moiety contributes to the compound's solubility and bioavailability, while the methoxy group at position 3 of the aromatic ring further enhances its metabolic stability. Such structural features make it an attractive candidate for further exploration in medicinal chemistry.

In the realm of drug discovery, 4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine has been investigated for its potential role in addressing various therapeutic challenges. The compound's unique structural attributes suggest that it may exhibit inhibitory effects on key enzymes involved in inflammatory pathways. Preliminary in vitro studies have demonstrated that derivatives of this molecule can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. These findings align with the growing interest in developing selective inhibitors for treating chronic inflammatory conditions.

The significance of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to enhanced binding affinity and improved pharmacokinetic profiles. This phenomenon has been extensively documented in various classes of drugs, including antiviral agents, anticancer medications, and anti-inflammatory therapeutics. In the case of 4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine, the strategic placement of fluorine atoms optimizes its interaction with biological targets while minimizing off-target effects. This balance is critical for developing safe and effective pharmaceuticals.

Moreover, the methoxy group at position 3 of the aromatic ring contributes to the compound's metabolic stability by preventing rapid degradation through oxidation or demethylation pathways. This feature is particularly important for ensuring prolonged therapeutic action and reducing the need for frequent dosing. Additionally, the cyclohexylamine side chain enhances solubility in both aqueous and lipid environments, facilitating better absorption and distribution throughout the body. These combined properties make 4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine a versatile scaffold for designing next-generation therapeutics.

Recent research has also highlighted the potential applications of 4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine in addressing neurological disorders. The compound's ability to cross the blood-brain barrier has been demonstrated through both computational modeling and experimental validation. This property is particularly relevant for developing treatments targeting central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. Studies indicate that derivatives of this molecule can interact with neurotransmitter receptors and modulate signaling pathways involved in cognitive function and motor control.

The synthesis of 4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct its complex framework efficiently. These synthetic strategies not only facilitate large-scale production but also allow for structural modifications to explore new pharmacological profiles.

The safety profile of 4,4-difluoro-1-(3-methoxy-4-methylphenyl)cyclohexylmethanamine is another critical aspect that has been thoroughly evaluated through preclinical studies. Toxicological assessments have revealed that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on major organ systems. However, further studies are needed to fully understand its long-term safety implications before human clinical trials can be initiated.

In conclusion, 4 , 4 - difluoro - 1 - ( 3 - methoxy - 4 - methylphenyl ) cyclohexylmethanamine ( CAS No . 2229447 - 00 - 9 ) represents a promising candidate for further development in pharmaceutical research . Its unique structural features , combined with its favorable pharmacokinetic properties , make it an attractive scaffold for designing novel therapeutic agents . Ongoing studies continue to unravel its full potential across various disease indications , paving the way for innovative treatments in medicine .